![molecular formula C13H11NO B1268431 2,3-Dihydrobenzo[g]quinolin-4(1H)-one CAS No. 21516-07-4](/img/structure/B1268431.png)
2,3-Dihydrobenzo[g]quinolin-4(1H)-one
Overview
Description
“2,3-Dihydrobenzo[g]quinolin-4(1H)-one” belongs to the class of nitrogen-containing heterocyclic compounds . It represents a core structural component in various biologically active compounds .
Synthesis Analysis
The synthesis of “2,3-Dihydrobenzo[g]quinolin-4(1H)-one” involves several methodologies . For instance, one method involves the refluxing of a mixture of 2-aminobenzoic acid and phenyl isothiocyanate, followed by thiation of the produced compound with phosphorus pentasulphide in boiling anhydrous pyridine . Another approach involves a one-pot intermolecular annulation reaction of o-amino benzamides and thiols .
Molecular Structure Analysis
The molecular structure of “2,3-Dihydrobenzo[g]quinolin-4(1H)-one” is characterized by the presence of a nitrogen-containing heterocyclic core . The exact structure can be inferred based on mass spectral, infrared, and NMR spectral data .
Chemical Reactions Analysis
The chemical reactions involving “2,3-Dihydrobenzo[g]quinolin-4(1H)-one” are diverse . For example, it can be used as a synthon for the preparation of biologically active quinazolinones and as a functional substrate for the synthesis of modified derivatives exhibiting different biological properties .
Scientific Research Applications
Antiviral Activity
2,3-Dihydrobenzo[g]quinolin-4(1H)-one derivatives are known for their antiviral activities . They can be used in the development of new antiviral drugs.
Antimicrobial Activity
These compounds also exhibit antimicrobial properties . This makes them potential candidates for the development of new antimicrobial agents.
Analgesic Activity
2,3-Dihydrobenzo[g]quinolin-4(1H)-one derivatives have been found to possess analgesic (pain-relieving) properties . They could be used in the formulation of new analgesic drugs.
Anti-inflammatory Activity
These compounds are known for their anti-inflammatory activities . They can be used in the treatment of various inflammatory diseases.
Anticancer Activity
2,3-Dihydrobenzo[g]quinolin-4(1H)-one derivatives have shown anticancer activities . They could be used in the development of new anticancer therapies.
Green Synthesis
An efficient approach for the green synthesis of biologically active 2,3-dihydroquinazolin-4(1H)-ones has been developed using a magnetic EDTA coated copper based nanocomposite . This method is environmentally friendly and efficient.
Catalyst in Chemical Reactions
The compound has been used in the catalytic synthesis of 2,3-dihydroquinazolinones using 2-aminobenzamide with aldehydes as the reaction partners . This demonstrates its potential as a catalyst in chemical reactions.
Construction of Quinazolinones
Graphene oxide (GO) nanosheet catalyzed strategies for the construction of 2,3-dihydroquinazolinones and quinazolin-4(3H)-ones starting from anthranilamide (2-aminobenzamide) and an aldehyde/ketone in aqueous medium at room temperature have been realized . This shows its potential in the synthesis of quinazolinones.
Safety and Hazards
While specific safety and hazard information for “2,3-Dihydrobenzo[g]quinolin-4(1H)-one” is not available in the retrieved sources, it’s always recommended to handle such compounds with care, using personal protective equipment and avoiding ingestion, inhalation, and contact with skin, eyes, or clothing .
Future Directions
Future directions for “2,3-Dihydrobenzo[g]quinolin-4(1H)-one” could involve exploring green chemistry and alternative strategies to prepare diverse derivatives . Additionally, the development of more efficient, inexpensive, and reusable catalysts for its synthesis could be a promising area of research .
properties
IUPAC Name |
2,3-dihydro-1H-benzo[g]quinolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO/c15-13-5-6-14-12-8-10-4-2-1-3-9(10)7-11(12)13/h1-4,7-8,14H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIBRSQPCCIXKIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CC3=CC=CC=C3C=C2C1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20345849 |
Source
|
| Record name | 2,3-Dihydrobenzo[g]quinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20345849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
21516-07-4 |
Source
|
| Record name | 2,3-Dihydrobenzo[g]quinolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20345849 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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